Cas no 2172227-94-8 (1-3-(hydroxymethyl)azetidin-3-yl-3,3-dimethylcyclopentan-1-ol)

• Product Name: 1-3-(hydroxymethyl)azetidin-3-yl-3,3-dimethylcyclopentan-1-ol
• CAS No: 2172227-94-8
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6240440
• PubChem ID: 165588614
• Update Time: 2025-07-17

1-3-(hydroxymethyl)azetidin-3-yl-3,3-dimethylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-(hydroxymethyl)azetidin-3-yl-3,3-dimethylcyclopentan-1-ol
• 2172227-94-8
• EN300-1647290
• 1-[3-(hydroxymethyl)azetidin-3-yl]-3,3-dimethylcyclopentan-1-ol

• Inchi： 1S/C11H21NO2/c1-9(2)3-4-11(14,5-9)10(8-13)6-12-7-10/h12-14H,3-8H2,1-2H3
• InChI Key： IOSWGNAYIFYUSX-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)(C)C1)C1(CO)CNC1

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.5Ų

Additional information on 1-3-(hydroxymethyl)azetidin-3-yl-3,3-dimethylcyclopentan-1-ol

Comprehensive Overview of 1-3-(hydroxymethyl)azetidin-3-yl-3,3-dimethylcyclopentan-1-ol (CAS No. 2172227-94-8): Properties, Applications, and Innovations

The compound 1-3-(hydroxymethyl)azetidin-3-yl-3,3-dimethylcyclopentan-1-ol (CAS No. 2172227-94-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex name reflects a combination of azetidine and cyclopentanol moieties, which are increasingly studied for their potential in drug discovery and material science. This article delves into its molecular characteristics, synthesis pathways, and emerging applications, addressing common queries such as "What is the role of azetidine in drug design?" and "How are cyclopentanol derivatives used in modern chemistry?"

From a structural perspective, 1-3-(hydroxymethyl)azetidin-3-yl-3,3-dimethylcyclopentan-1-ol features a hydroxymethyl group attached to an azetidine ring, fused with a dimethyl-substituted cyclopentanol. This configuration offers steric and electronic properties that are valuable in modulating biological activity. Researchers often explore such scaffolds to address challenges like "improving drug bioavailability" or "enhancing metabolic stability," which are trending topics in medicinal chemistry forums and AI-driven literature searches.

The synthesis of CAS No. 2172227-94-8 typically involves multi-step organic reactions, including ring-forming strategies and selective functionalization. Recent publications highlight its potential as a building block for kinase inhibitors or GPCR-targeted therapeutics, aligning with industry demands for "next-generation small-molecule drugs." Notably, its polar hydroxyl groups contribute to solubility, a critical factor in formulations—answering frequent search queries like "How to optimize solubility in drug candidates?"

Beyond pharmaceuticals, this compound’s rigid yet flexible structure sparks interest in material science, particularly in designing polymeric networks or catalysts. Its azetidine-cyclopentanol hybrid core could inspire innovations in biodegradable materials, resonating with global sustainability trends. Searches for "green chemistry alternatives" or "bio-based polymers" often intersect with such molecular architectures.

In conclusion, 1-3-(hydroxymethyl)azetidin-3-yl-3,3-dimethylcyclopentan-1-ol exemplifies the convergence of synthetic creativity and practical utility. Its dual relevance in life sciences and industrial applications positions it as a compound to watch, especially as AI-powered platforms increasingly prioritize "structure-activity relationship analysis" and "high-throughput screening data." Future research may unlock further breakthroughs, solidifying its role in cutting-edge innovation.